Cas no 52624-91-6 (1,3,4-Thiadiazolidine-2,5-dithione, 3-(naphthalenyl)-)

• Product Name: 1,3,4-Thiadiazolidine-2,5-dithione, 3-(naphthalenyl)-
• CAS No: 52624-91-6
• MF: C₁₂H₈N₂S₃
• MW: 276.400318145752
• CID: 1578173
• PubChem ID: 15593931
• Update Time: 2025-04-21

1,3,4-Thiadiazolidine-2,5-dithione, 3-(naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazolidine-2,5-dithione, 3-(naphthalenyl)-
• 3-naphthalen-1-yl-1,3,4-thiadiazolidine-2,5-dithione
• 52624-91-6
• 3-(Naphthalen-1-yl)-1,3,4-thiadiazolidine-2,5-dithione
• DTXSID80575382

• Inchi： 1S/C12H8N2S3/c15-11-13-14(12(16)17-11)10-7-3-5-8-4-1-2-6-9(8)10/h1-7H,(H,13,15)
• InChI Key： FSMQRCXTLKGTTA-UHFFFAOYSA-N
• SMILES： S1C(NN(C1=S)C1=CC=CC2C=CC=CC1=2)=S

Computed Properties

• Exact Mass: 275.98514
• Monoisotopic Mass: 275.98496178g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Experimental Properties

• PSA: 15.27